Cas no 2973-86-6 (lithium thiophenoxide)

Lithium thiophenoxide (C6H5LiS) is an organolithium compound commonly used as a strong nucleophile and base in organic synthesis. Its key advantages include high reactivity in deprotonation and metalation reactions, particularly for thiol-containing substrates. The compound is often employed in the preparation of sulfur-functionalized intermediates, enabling efficient C–S bond formation. Lithium thiophenoxide exhibits good solubility in polar aprotic solvents like THF, enhancing its utility in homogeneous reaction conditions. Its stability under anhydrous conditions makes it suitable for air-sensitive applications. The reagent is particularly valuable in pharmaceutical and materials chemistry for constructing complex sulfur-based architectures. Proper handling under inert atmosphere is recommended due to its moisture sensitivity.

lithium thiophenoxide structure

Product Name:lithium thiophenoxide

CAS No:2973-86-6

MF:C₆H₅LiS

MW:116.10990023613

CID:915683

PubChem ID:24864908

Update Time:2025-06-08

lithium thiophenoxide Chemical and Physical Properties

Names and Identifiers

- lithium thiophenoxide
- Lithium thiophenolate, 0.6M solution in THF, AcroSeal?
- lithium,benzenethiolate
- Benzenethiol,lithium salt
- lithium phenylthiolate
- Lithium thiophenolate
- Lithium thiophenolate solution
- LithiuM thiophenolate, 0.6M solution in THF, AcroSeal
- Thiophenol lithium salt
- SCHEMBL1315353
- Lithium Benzenethiolate
- lithium;benzenethiolate
- DTXSID50450319
- 2973-86-6
- HPFQTCRYSOTMDJ-UHFFFAOYSA-M
- MFCD00192253
- PhSLi
- MDL： MFCD00192253
- Inchi： 1S/C6H6S.Li/c7-6-4-2-1-3-5-6;/h1-5,7H;/q;+1/p-1
- InChI Key： HPFQTCRYSOTMDJ-UHFFFAOYSA-M
- SMILES： [S-]C1C=CC=CC=1.[Li+]

Computed Properties

Exact Mass: 116.02700
Monoisotopic Mass: 116.02719977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 50.5
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 1Å²

Experimental Properties

Color/Form: Not determined
Density: 0.934 g/mL at 25 °C
Boiling Point: 67 °C
Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
PSA: 25.30000
LogP: 2.24300
Color/Form: 1.0 M in THF
Solubility: Not determined

lithium thiophenoxide Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H225-H302-H314-H335-H351
Warning Statement： P210-P260-P280-P305+P351+P338-P370+P378-P403+P235
Hazardous Material transportation number：UN 2924 3/PG 2
WGK Germany：3
Hazard Category Code： 11-19-34-37-40
Safety Instruction： S16; S26; S29; S33; S36/37/39; S45
FLUKA BRAND F CODES：3-10
Hazardous Material Identification：
Risk Phrases：R11; R19; R34

lithium thiophenoxide Customs Data

HS CODE：29309099

lithium thiophenoxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04460-100ml	Lithium Thiophenoxide	2973-86-6	-	100ml	¥4008.0	2024-07-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	400270-100ML	lithium thiophenoxide	2973-86-6		100ml	¥3387.99	2023-12-07
abcr	AB588535-100ml	Lithium thiophenolate, 0.6M solution in THF; .	2973-86-6		100ml	€293.50	2024-07-24